Cas no 38612-03-2 ((3-methylphenyl)methyl Benzoate)

• Product Name: (3-methylphenyl)methyl Benzoate
• CAS No: 38612-03-2
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 923740
• PubChem ID: 347940
• Update Time: 2025-04-19

(3-methylphenyl)methyl Benzoate Chemical and Physical Properties

Names and Identifiers

• (3-methylphenyl)methyl benzoate
• 3-Methylbenzyl benzoate
• AC1L88G8
• Benzoesaeure-(3-methyl-benzylester)
• Benzoesaeure-< 3-methyl-benzylester>
• benzoic acid-(3-methyl-benzyl ester)
• CHEMBL453990
• CTK1C6745
• NSC406870
• Q63398668
• PNDUDVIQWFVXIO-UHFFFAOYSA-N
• Benzenemethanol, 3-methyl-, benzoate
• BDBM50479144
• NSC-406870
• Benzoic acid, (3-methylphenyl)methyl ester
• 38612-03-2
• DTXSID10324507
• (3-methylphenyl)methyl Benzoate

• Inchi： 1S/C15H14O2/c1-12-6-5-7-13(10-12)11-17-15(16)14-8-3-2-4-9-14/h2-10H,11H2,1H3
• InChI Key： PNDUDVIQWFVXIO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.35200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters